1-Phenyl-3-((1-(thiophen-3-yl)cyclopentyl)methyl)urea
Overview
Description
1-Phenyl-3-((1-(thiophen-3-yl)cyclopentyl)methyl)urea, also known as PTUP, is a chemical compound that has been widely studied for its potential applications in scientific research. PTUP is a urea derivative that has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for use in laboratory experiments.
Scientific Research Applications
Anticancer Activity
These compounds have shown significant anticancer activity against various human cancer cells such as MCF7, MDA-MB-231, HeLa, Raji, and HL60 . For instance, the compound “(4-Benzyl-piperidin-1-yl)-(1-phenyl-3-thiophen-3-yl-1H-pyrazol-4-yl)-methanone” exhibited the highest growth inhibitory effect on Raji and HL60 cancer cells .
Chemotherapy
The compounds can be used in chemotherapy, a major form of cancer treatment . However, many cancers are either resistant to chemotherapy or acquire resistance during treatment. Therefore, these compounds might be promising for further development .
Inhibiting Enzymes
These compounds can inhibit different types of enzymes which play important roles in cell division . This property makes them potential candidates for anticancer treatments.
Antileukemic Activity
Some pyrazole derivatives have been implemented as antileukemic agents . This suggests that “1-Phenyl-3-((1-(thiophen-3-yl)cyclopentyl)methyl)urea” might also have potential antileukemic activity.
Antitumor Activity
Pyrazole derivatives have shown antitumor activity . Therefore, it’s possible that “1-Phenyl-3-((1-(thiophen-3-yl)cyclopentyl)methyl)urea” could also be used for antitumor treatments.
Anti-proliferative Activity
These compounds have demonstrated anti-proliferative effects , which means they can prevent or decrease the rate of cell division. This is another reason why they could be used in cancer treatments.
Future Directions
The future directions for research on “1-Phenyl-3-((1-(thiophen-3-yl)cyclopentyl)methyl)urea” could include further investigation into its synthesis, structural analysis, reactivity, mechanism of action, and potential applications. Given the potential biological activity of similar compounds, it may be of interest to explore its potential as a therapeutic agent .
properties
IUPAC Name |
1-phenyl-3-[(1-thiophen-3-ylcyclopentyl)methyl]urea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2OS/c20-16(19-15-6-2-1-3-7-15)18-13-17(9-4-5-10-17)14-8-11-21-12-14/h1-3,6-8,11-12H,4-5,9-10,13H2,(H2,18,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CNAKGVQGQHWVNU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(CNC(=O)NC2=CC=CC=C2)C3=CSC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Phenyl-3-((1-(thiophen-3-yl)cyclopentyl)methyl)urea | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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